Adifyline

Specification

• CAS No.: 1400634-44-7
• Molecular Formula: C30H55N9O10
• Molecular Weight: 701.8 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C30H55N9O10/c1-13(2)20(26(45)35-18(10-9-11-33-30(31)32)24(43)39-23(16(7)41)29(48)49)37-28(47)22(15(5)6)38-27(46)21(14(3)4)36-25(44)19(12-40)34-17(8)42/h13-16,18-23,40-41H,9-12H2,1-8H3,(H,34,42)(H,35,45)(H,36,44)(H,37,47)(H,38,46)(H,39,43)(H,48,49)(H4,31,32,33)/t16-,18+,19+,20+,21+,22+,23+/m1/s1
• SMILES: CC(C)C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CO)NC(=O)C
• Canonical SMILES: CC(C)C(C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)O)C(=O)O)NC(=O)C(CO)NC(=O)C

Introduction

Chemical Structure and Properties

Adifyline is a synthetic hexapeptide with the sequence Acetyl-Serine-Valine-Valine-Valine-Arginine-Threonine (Ac-SVVVRT-OH). Its molecular formula is C30H55N9O10 with a molecular weight of 701.8 g/mol. The compound is identified by CAS number 1400634-44-7. In terms of structural representation, it can be denoted in various forms:

Notation Type	Representation
IUPAC Condensed	Ac-Ser-Val-Val-Val-Arg-Thr-OH
Sequence	SVVVRT
PLN	[acetyl]-SVVVRT-OH
HELM	PEPTIDE1{[ac].S.V.V.V.R.T}$$$$V
Alternative Name	(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoic acid

The peptide was discovered through screening methods and reporter gene assays, distinguishing it from millions of other hexapeptides with different sequences. This rigorous selection process identified its unique biological activity related to adipose tissue modulation.

Mechanism of Action

PGC-1α Pathway Activation

The primary mechanism through which Adifyline exerts its effects involves the stimulation of peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α) expression. This transcriptional coactivator plays a crucial role in:

• Cellular energy metabolism

• Mitochondrial biogenesis

• Adipogenesis regulation

Research has demonstrated that Adifyline promotes PGC-1α expression by more than 61% at a concentration of 0.5 mg/mL in human subcutaneous preadipocytes. This upregulation is significant as PGC-1α interacts with peroxisome proliferator-activated receptor gamma (PPARγ) to modulate adipogenesis rate.

Adipogenesis Stimulation and Lipid Accumulation

Following the activation of PGC-1α, Adifyline enhances the differentiation of preadipocytes into mature adipocytes, leading to increased lipid accumulation and volume growth in targeted areas. Specifically, the peptide has demonstrated:

• Enhanced adipocyte differentiation from subcutaneous preadipocytes

• Increased capacity for lipid storage by mature adipocytes

• Volume enhancement in specific localized areas

In vitro studies have shown that Adifyline treatment results in significant lipid accumulation increases – 27.9% at 0.1 mg/mL and 32.4% at 0.5 mg/mL compared to untreated differentiated cells.

Complementary Skin Benefits

Beyond its primary adipogenic effects, research indicates that Adifyline also enhances collagen synthesis and increases hyaluronic acid production. These additional benefits contribute to improved skin hydration and elasticity, complementing the volumizing effects.

Research and Clinical Studies

In Vitro Efficacy

Multiple laboratory studies have established Adifyline's capacity to influence adipocyte development and function. The table below summarizes key in vitro findings:

Parameter	Concentration	Effect	Percent Change
PGC-1α mRNA Expression	0.1 mg/mL	Increase	25.6%
PGC-1α mRNA Expression	0.5 mg/mL	Increase	61.1%
Lipid Accumulation	0.1 mg/mL	Increase	27.9%
Lipid Accumulation	0.5 mg/mL	Increase	32.4%

These results demonstrate a dose-dependent relationship between Adifyline concentration and both PGC-1α expression and lipid accumulation in adipocytes.

Facial Volume Enhancement

A clinical study involving 22 female volunteers aged 50-60 years evaluated the efficacy of Adifyline in enhancing facial volume. Study parameters included:

• Application regimen: Cream containing 2% Adifyline solution applied to cheeks twice daily

• Duration: 14 days

• Measurement method: Fringe Projection (3D morphological analysis)

Results showed:

• 12% increase in cheek volume after 14 days

• 79% of volunteers experienced visible volume enhancement

• Quantifiable improvement in facial contours measured by 3D analysis

Breast Volume Enhancement

A separate clinical trial assessed Adifyline's efficacy in enhancing breast volume:

• Study population: 22 women aged 25-40 with bra cup sizes between 80 and 90

• Application protocol: Cream containing 2% Adifyline solution applied to one breast (with placebo on the other) twice daily

• Duration: 56 days

• Measurement method: Fast Optical In vivo Topometry Technique (FOITS)

The results demonstrated remarkable efficacy:

• Progressive increase in breast volume throughout the study period

• Volume measurements at days 14, 28, and 56 showed continued improvement

• 30-fold increase in breast volume compared to placebo after 56 days

Cosmetic Applications

Facial Redefining

Adifyline offers significant benefits for facial applications, particularly addressing age-related volume loss in specific areas:

The mechanism differs fundamentally from traditional wrinkle treatments that focus on muscle relaxation or surface hydration, instead addressing the underlying volume loss that contributes to many signs of facial aging.

Body Contouring Applications

Beyond facial applications, Adifyline has demonstrated efficacy in body contouring, particularly:

• Breast enhancement: Increases volume and improves contours without surgical intervention

• Buttock augmentation: Enhances volume in areas where a replenishing effect is desired

• Hand rejuvenation: Addresses age-related volume loss in the dorsal hand area

• Décolletage area improvement: Targets cleavage area concerns in mature women

Formulation Categories

Adifyline can be incorporated into various cosmetic formulations:

Product Category	Application
Facial anti-aging products	Volume enhancement, wrinkle reduction
Breast-firming formulations	Tissue volumizing, contour improvement
Lip care products and makeup	Plumping and definition
Hand anti-aging creams	Tissue replenishment for dorsal hand area
Body-specific formulations	Targeted volumizing in selected areas
Complementary ingredient	In hydrating, firming, and sun care products for specific body areas

Formulation Guidelines

Recommended Usage Parameters

For optimal efficacy and stability, formulators should consider the following parameters when working with Adifyline:

Parameter	Recommendation
Recommended concentration	2% of the commercial solution
pH range	3.0-8.0
Solubility	Water, ethanol, glycols (glycerin, butylene glycol)
Addition phase	Aqueous phase
Addition temperature	Below 40°C (after emulsion formation)

Formulation Compatibility

Adifyline demonstrates compatibility with a wide range of cosmetic ingredients, making it versatile for various formulation types:

• Emulsions (oil-in-water and water-in-oil)

• Serums and gel-based products

• Cream and lotion formats

• Specialized delivery systems

The peptide maintains stability in properly preserved formulations and can be combined with other active ingredients for multifunctional products addressing various skin concerns simultaneously.

Comparative Analysis with Similar Compounds

When evaluating Adifyline against other cosmetic peptides, several distinguishing characteristics emerge:

Compound	Primary Mechanism	Target Tissue	Main Application
Adifyline (Acetyl Hexapeptide-38)	PGC-1α activation, adipogenesis stimulation	Adipose tissue	Volume enhancement
Acetyl Hexapeptide-3/8 (Argireline)	SNARE complex inhibition	Facial muscles	Wrinkle reduction through muscle relaxation
Volufiline	Plant extract-based adipocyte stimulation	Adipose tissue	Tissue volumizing
Matrixyl	Collagen production stimulation	Dermal matrix	Anti-wrinkle, skin firmness

Adifyline's unique ability to target adipogenesis and increase fatty tissue volume in localized areas distinguishes it from other peptides that primarily focus on collagen production or muscle relaxation. This specificity makes it particularly effective for applications aimed at enhancing tissue volume rather than simply addressing surface-level signs of aging.